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Compound of Interest

Compound Name: Retinyl retinoate

Cat. No.: B042652 Get Quote

For researchers, scientists, and professionals in drug development, ensuring safe handling of

active compounds is paramount. This document provides a comprehensive guide to the

personal protective equipment (PPE), operational procedures, and disposal plans for Retinyl
retinoate. The following information is based on safety protocols for structurally similar

retinoids, as specific data for Retinyl retinoate is not readily available. Retinoids as a class of

compounds are sensitive to air, light, and heat and may pose risks including skin and eye

irritation, and potential reproductive toxicity.[1][2]

Quantitative Safety Data
The following table summarizes key toxicological data for a structurally similar retinoid, Retinyl

Palmitate. This information should be considered as a reference for assessing the potential

hazards of Retinyl retinoate.

Data Point Value Species
Reference
Compound

Oral LD50 7,910 mg/kg Rat Retinyl Palmitate

Intraperitoneal LD50 4,760 mg/kg Mouse Retinyl Palmitate

Occupational

Exposure Limits

Not established for

Retinyl retinoate
- -
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Note: LD50 (Lethal Dose, 50%) is the dose required to kill half the members of a tested

population. Lower values indicate higher toxicity.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is crucial to minimize exposure when handling Retinyl
retinoate. The following table outlines the recommended equipment.

PPE Category Item
Specification/Reco
mmendation

Rationale

Hand Protection
Chemical-resistant

gloves

Nitrile or other

compatible material.

Consult

manufacturer's guide

for chemical

compatibility.[1][3]

Prevents skin contact.

Retinoids can be

irritating to the skin.[4]

Body Protection Laboratory coat
Standard, properly

fitting lab coat.

Protects skin and

personal clothing from

spills and

contamination.[1]

Eye Protection

Safety glasses with

side shields or

chemical goggles

ANSI Z87.1 certified.

Protects eyes from

splashes and airborne

particles.[1][5]

Respiratory Protection
NIOSH-approved

respirator

Required when

handling powders,

creating aerosols, or

in poorly ventilated

areas. A full

respiratory protection

program, including fit-

testing, is necessary.

[1][6]

Minimizes inhalation

of the compound,

which could be

harmful.

Below is a diagram illustrating the logical relationship between the potential hazards of

retinoids and the recommended personal protective equipment.
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Potential Hazards

Recommended PPE

Skin Irritation & Absorption

Chemical-Resistant Gloves

Prevents Contact

Lab Coat

Prevents Contact

Eye Irritation

Safety Goggles
Protects Eyes

Inhalation of Particles

Respirator

Prevents Inhalation

Reproductive Toxicity

Minimizes Exposure

Minimizes Exposure

Minimizes Exposure
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Preparation

Handling

Cleanup & Disposal

Receive & Inspect Chemical

Store in Cool, Dark, Dry Place

Prepare Workspace (Fume Hood)

Don Appropriate PPE

Weigh/Handle Solid in Containment

Prepare Solution

Decontaminate Workspace & Equipment

Doff & Dispose of PPE Dispose of Chemical Waste

Wash Hands Thoroughly
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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